Cas no 63707-85-7 (Hexanoic acid, 3-methyl-6-oxo-, methyl ester, (R)-)

• Product Name: Hexanoic acid, 3-methyl-6-oxo-, methyl ester, (R)-
• CAS No: 63707-85-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 425899
• PubChem ID: 11030088
• Update Time: 2025-04-19

Hexanoic acid, 3-methyl-6-oxo-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-methyl-6-oxo-, methyl ester, (R)-
• methyl (3R)-3-methyl-6-oxohexanoate
• methyl (3r)-6-oxo-3-methylhexanoate
• 63707-85-7
• DTXSID30452472
• (R)-Methyl 5-formyl-3-methylpentanoate
• RIVRMECUVIHGMD-SSDOTTSWSA-N

• Inchi： 1S/C8H14O3/c1-7(4-3-5-9)6-8(10)11-2/h5,7H,3-4,6H2,1-2H3/t7-/m1/s1
• InChI Key： RIVRMECUVIHGMD-SSDOTTSWSA-N
• SMILES： O(C)C(C[C@H](C)CCC=O)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37